Emtricitabine S-Oxide
Emtricitabine S-Oxide
A metabolite of Emtricitabine.
Brand Name:
Vulcanchem
CAS No.:
152128-77-3
VCID:
VC0192945
InChI:
InChI=1S/C8H10FN3O4S/c9-4-1-12(8(14)11-7(4)10)5-3-17(15)6(2-13)16-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6+,17?/m0/s1
SMILES:
Molecular Formula:
C8H10FN3O4S
Molecular Weight:
263.25 g/mol
Emtricitabine S-Oxide
CAS No.: 152128-77-3
Impurities
VCID: VC0192945
Molecular Formula: C8H10FN3O4S
Molecular Weight: 263.25 g/mol
Purity: > 95%
| CAS No. | 152128-77-3 |
|---|---|
| Product Name | Emtricitabine S-Oxide |
| Molecular Formula | C8H10FN3O4S |
| Molecular Weight | 263.25 g/mol |
| IUPAC Name | 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-3-oxo-1,3-oxathiolan-5-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C8H10FN3O4S/c9-4-1-12(8(14)11-7(4)10)5-3-17(15)6(2-13)16-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6+,17?/m0/s1 |
| Standard InChIKey | DMOMZPWPIDCLMB-YGFFCSEESA-N |
| Isomeric SMILES | C1[C@H](O[C@H](S1=O)CO)N2C=C(C(=NC2=O)N)F |
| Canonical SMILES | C1C(OC(S1=O)CO)N2C=C(C(=NC2=O)N)F |
| Appearance | White Solid |
| Melting Point | 212-213°C |
| Description | A metabolite of Emtricitabine. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-Amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone; [2R-(2α,5α)]-4-Amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone S-Oxide; [2R-(2α,5α)]-4-Amino-5-fluoro-1-[2-(hydroxymethyl)-3-oxido-1 |
| PubChem Compound | 10038386 |
| Last Modified | Nov 11 2021 |
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